Cas no 437711-25-6 (1-(2-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(2-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 437711-25-6
• MF: C₁₁H₆ClF₃N₂O₂
• MW: 290.625751972198
• MDL: MFCD26389257
• CID: 2138260
• PubChem ID: 17960596
• Update Time: 2025-07-21

1-(2-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid
• 1-(2-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylicacid
• MFCD26389257
• DB-353858
• AKOS027393576
• DTXSID201160003
• CS-0156650
• 1-(2-chlorophenyl)-3-trifluoromethyl-1H-pyrazole-5-carboxylic acid
• 2-(2-CHLOROPHENYL)-5-(TRIFLUOROMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• 437711-25-6
• SCHEMBL950585
• 2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid
• D83357
• BS-17073

• MDL： MFCD26389257
• Inchi： 1S/C11H6ClF3N2O2/c12-6-3-1-2-4-7(6)17-8(10(18)19)5-9(16-17)11(13,14)15/h1-5H,(H,18,19)
• InChI Key： ZZAQBCQHLAXJBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(C(=O)O)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 290.0069896g/mol
• Monoisotopic Mass: 290.0069896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.6±0.0 g/cm3
• Boiling Point: 403.6±0.0 °C at 760 mmHg
• Flash Point: 197.9±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

1-(2-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles